Cas no 1513949-31-9 (Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate)

Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate is a protected azetidine derivative featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating further functionalization. Its rigid azetidine ring enhances conformational control, which is valuable in drug design for optimizing bioactivity. The compound’s bifunctional nature (amine and alcohol) enables diverse derivatization, supporting applications in peptidomimetics and small-molecule therapeutics. Suitable for controlled reactions, it is commonly employed in medicinal chemistry for scaffold modification and chiral synthesis.
Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate structure
1513949-31-9 structure
Product Name:Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate
CAS No:1513949-31-9
MF:C10H20N2O3
MW:216.277402877808
CID:4607859
PubChem ID:82613968
Update Time:2025-11-02

Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate
    • 1-Azetidinecarboxylic acid, 3-(2-amino-1-hydroxyethyl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-7(6-12)8(13)4-11/h7-8,13H,4-6,11H2,1-3H3
    • InChI Key: JTCYRQZFSHTYFE-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CC(C(O)CN)C1

Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM535121-5g
tert-Butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate
1513949-31-9 95%+
5g
$2833 2023-02-02
Enamine
EN300-1878362-0.05g
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate
1513949-31-9
0.05g
$336.0 2023-09-18
Enamine
EN300-1878362-0.1g
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate
1513949-31-9
0.1g
$499.0 2023-09-18
Enamine
EN300-1878362-0.25g
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate
1513949-31-9
0.25g
$714.0 2023-09-18
Enamine
EN300-1878362-0.5g
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate
1513949-31-9
0.5g
$1125.0 2023-09-18
Enamine
EN300-1878362-1.0g
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate
1513949-31-9
1g
$1442.0 2023-06-03
Enamine
EN300-1878362-2.5g
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate
1513949-31-9
2.5g
$2828.0 2023-09-18
Enamine
EN300-1878362-5.0g
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate
1513949-31-9
5g
$4184.0 2023-06-03
Enamine
EN300-1878362-10.0g
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate
1513949-31-9
10g
$6205.0 2023-06-03
Enamine
EN300-1878362-1g
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate
1513949-31-9
1g
$1442.0 2023-09-18

Additional information on Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate

Exploring the Versatile Applications of Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate (CAS No. 1513949-31-9) in Modern Chemistry

In the dynamic landscape of organic synthesis and pharmaceutical research, Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate (CAS 1513949-31-9) has emerged as a valuable building block for complex molecular architectures. This azetidine derivative combines unique structural features with versatile reactivity, making it particularly interesting for medicinal chemistry applications. The compound's azetidine ring system offers constrained geometry that can enhance binding affinity in drug-target interactions, while the tert-butyl carbamate protection provides stability during synthetic transformations.

The growing interest in small ring nitrogen heterocycles like azetidines reflects current trends in drug discovery, where researchers seek to improve metabolic stability and bioavailability of lead compounds. As evidenced by recent publications and patent filings, 1513949-31-9 serves as a key intermediate in the synthesis of various bioactive molecules targeting neurological disorders and inflammatory conditions. Its amino alcohol functionality allows for diverse derivatization, enabling the creation of compound libraries for high-throughput screening programs.

From a synthetic chemistry perspective, Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate demonstrates excellent compatibility with modern coupling reactions, including Buchwald-Hartwig aminations and Suzuki-Miyaura cross-couplings. This adaptability makes it particularly valuable in fragment-based drug design approaches that are gaining traction in pharmaceutical R&D. The compound's chiral centers also offer opportunities for developing stereoselective syntheses, addressing the pharmaceutical industry's increasing focus on enantiomerically pure therapeutics.

The stability profile of 1513949-31-9 under various conditions has been extensively studied, with research indicating good thermal stability up to 150°C and compatibility with common organic solvents. These properties contribute to its utility in multi-step synthetic sequences, where intermediates must withstand diverse reaction conditions. Recent advancements in flow chemistry have further expanded the applications of this compound, enabling more efficient scale-up processes for industrial production.

In the context of green chemistry initiatives, researchers have explored sustainable synthetic routes to Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate, including catalytic asymmetric methods and solvent-free conditions. These developments align with the pharmaceutical industry's commitment to reducing environmental impact while maintaining synthetic efficiency. The compound's structural features also make it amenable to biotransformation approaches using engineered enzymes, an area of growing interest in biocatalysis.

Analytical characterization of 1513949-31-9 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography when crystalline derivatives are obtained. These methods provide comprehensive data on purity, stereochemistry, and molecular conformation - critical parameters for quality control in pharmaceutical applications. Recent publications have highlighted novel analytical approaches for monitoring the stability of similar azetidine derivatives under various storage conditions.

The commercial availability of Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate from specialized chemical suppliers has facilitated its adoption across academic and industrial laboratories. Current market analysis indicates steady demand growth for such advanced intermediates, particularly from contract research organizations serving the pharmaceutical sector. Pricing trends reflect the compound's position as a specialty chemical with significant value-added potential in drug development pipelines.

Looking forward, the applications of 1513949-31-9 are expected to expand into emerging areas such as PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design. Its structural features make it suitable for incorporation into bifunctional molecules that are revolutionizing target protein degradation strategies. Additionally, the compound's potential in peptide mimetics development continues to attract attention from researchers working on next-generation therapeutics.

For synthetic chemists working with Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate, recent literature recommends optimized protection-deprotection strategies that maximize yield while minimizing side reactions. The development of orthogonal protecting group combinations has been particularly valuable in complex molecule synthesis, where selective manipulation of functional groups is essential. These methodological advances have significantly enhanced the compound's utility in modern organic synthesis.

In conclusion, Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate (CAS 1513949-31-9) represents a versatile and valuable intermediate in contemporary chemical research. Its unique structural features, combined with excellent synthetic handleability, position it as an important tool for medicinal chemistry and drug discovery programs. As synthetic methodologies continue to evolve and new therapeutic paradigms emerge, the applications of this compound are likely to expand further, solidifying its role in advancing pharmaceutical innovation.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd